Cas no 87910-72-3 (3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide)

87910-72-3 structure
Product name:3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
- Benzothiazolium, 3-(2-oxo-2-propoxyethyl)-, bromide
- SR-01000206772
- AKOS024342265
- 87910-72-3
- propyl 2-(1,3-benzothiazol-3-ium-3-yl)acetate;bromide
- DTXSID401007855
- SR-01000206772-1
-
- Inchi: InChI=1S/C12H14NO2S.BrH/c1-2-7-15-12(14)8-13-9-16-11-6-4-3-5-10(11)13;/h3-6,9H,2,7-8H2,1H3;1H/q+1;/p-1
- InChI Key: QOUQYYWTEDUJDM-UHFFFAOYSA-M
- SMILES: CCCOC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-]
Computed Properties
- Exact Mass: 314.99286Da
- Monoisotopic Mass: 314.99286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.4Ų
3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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